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Compound of Interest

Compound Name: (-)-Isopulegone

Cat. No.: B3379921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to (-)-Isopulegone
(-)-Isopulegone is a naturally occurring monoterpene ketone found in various essential oils,

including pennyroyal oil and buchu oil.[1] It is characterized by a distinct minty, herbaceous,

and cooling aroma and flavor profile.[1][2][3] In the fragrance and flavor industry, (-)-
Isopulegone is utilized both as a direct aroma chemical and as a key intermediate in the

synthesis of other important compounds, notably (-)-menthol. Its unique sensory properties

make it a valuable ingredient in a wide array of consumer products, from confectionery and

beverages to personal care items.

Physicochemical and Organoleptic Properties
A comprehensive understanding of the physicochemical and organoleptic properties of (-)-
Isopulegone is crucial for its effective application in formulations.
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Property Value Source(s)

Chemical Name

(2R,5S)-5-methyl-2-(1-

methylethenyl)cyclohexan-1-

one

[2]

CAS Number 29606-79-9 [2][3]

FEMA Number 2964 [2]

JECFA Number 754 [2]

Molecular Formula C₁₀H₁₆O [2]

Molecular Weight 152.23 g/mol [2]

Appearance Colorless to yellow liquid [2]

Odor Profile
Minty, peppermint, fresh,

herbal, woody, mildly green
[2][3]

Flavor Profile Mint, Cool [2]

Specific Gravity (25°C/25°C) 0.925 - 0.932 [3]

Refractive Index (20°C) 1.465 - 1.473 [3]

Boiling Point
101-102 °C @ 17 mmHg; 208

°C @ 760 mmHg
[3]

Flash Point 79.44 °C (175 °F) TCC [3]

Solubility
Soluble in alcohol and oils;

insoluble in water
[2][3]

Applications in the Fragrance Industry
(-)-Isopulegone is prized in perfumery for its ability to impart a fresh, minty, and herbaceous

character to fragrance compositions.

Key Fragrance Applications:

Top Notes: Provides a fresh, cooling lift in citrus and green fragrance profiles.
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Herbal and Fougère Accords: Enhances the natural, green, and aromatic aspects of these

fragrance families.

Functional Fragrances: Used in personal care products like lotions, creams, and deodorants

for its refreshing scent.

Recommended Usage Levels:

Product Type
Recommended Usage Level in
Concentrate

Fragrance Concentrate Up to 1.0%

Applications in the Flavor Industry
In the flavor industry, (-)-Isopulegone is valued for its characteristic minty and cooling taste

profile.

Key Flavor Applications:

Confectionery: Widely used in chewing gum, hard candies, and mints to provide a long-

lasting cooling sensation.

Beverages: Incorporated into mint-flavored syrups, herbal teas, and certain alcoholic drinks

to enhance their refreshing qualities.

Oral Care: Although its precursor, isopulegol, is more commonly used, isopulegone's flavor

profile is relevant to the development of flavors for toothpaste and mouthwash.

Experimental Protocols
Protocol 1: Sensory Evaluation of (-)-Isopulegone -
Triangle Test
Objective: To determine if a perceptible sensory difference exists between two samples, where

one may contain (-)-Isopulegone. This is a foundational test for quality control and new

product development.
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Materials:

(-)-Isopulegone

Appropriate solvent (e.g., food-grade ethanol, propylene glycol, or a neutral oil)

Two product bases (e.g., sugar solution for flavor, unscented lotion for fragrance)

Glass vials with caps, coded with random three-digit numbers

Sensory evaluation booths with controlled lighting and ventilation

Water and unsalted crackers for palate cleansing

Evaluation forms

Procedure:

Sample Preparation:

Prepare a stock solution of (-)-Isopulegone at a desired concentration in the chosen

solvent.

Prepare two batches of the product base. One will be the control (A), and the other will be

the test sample (B), containing a specific concentration of the (-)-Isopulegone stock

solution.

Panelist Selection and Training:

Select 20-30 panelists. Panelists should be screened for their ability to detect basic tastes

and aromas.

Brief panelists on the procedure of a triangle test without revealing the nature of the

samples.

Test Execution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b3379921?utm_src=pdf-body
https://www.benchchem.com/product/b3379921?utm_src=pdf-body
https://www.benchchem.com/product/b3379921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For each panelist, present three coded samples. Two samples are identical (e.g., A, A) and

one is different (e.g., B), or vice versa (B, B, A). The order of presentation should be

randomized for each panelist.

Instruct panelists to evaluate the samples from left to right.

Ask panelists to identify the "odd" or "different" sample.

Panelists should rinse their mouths with water and wait for a short period between

evaluating each set of samples.

Data Analysis:

Collect the evaluation forms.

The number of correct identifications is compared to the number expected by chance

(one-third of the total number of panelists).

Statistical significance is determined using a binomial table or a chi-squared test. A

significantly higher number of correct identifications than predicted by chance indicates a

perceptible difference between the samples.

Protocol 2: Gas Chromatography-Olfactometry (GC-O)
for Odor Profile Analysis
Objective: To identify the specific odor-active compounds in a sample containing (-)-
Isopulegone and to characterize their individual aroma contributions.

Materials and Equipment:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an

olfactometry port (sniffing port).

Mass spectrometer (MS) for compound identification (optional but recommended).

Appropriate GC column (e.g., a polar phase like bonded polyethylene glycol is common for

flavor and fragrance analysis).
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Sample containing (-)-Isopulegone dissolved in a suitable solvent (e.g., dichloromethane).

Trained sensory panelists (assessors).

Procedure:

Instrument Setup:

Install the GC column and set the oven temperature program, injector temperature, and

carrier gas flow rate. These parameters will need to be optimized based on the specific

sample and analytes of interest.

Split the column effluent between the FID (or MS) and the sniffing port.

Sample Injection:

Inject a small volume of the prepared sample into the GC.

Olfactometry Analysis:

A trained assessor sits at the sniffing port and continuously evaluates the effluent.

The assessor records the time at which an odor is detected, describes the character of the

odor, and may also rate its intensity.

This process is typically repeated with multiple assessors to obtain more robust data.

Data Correlation and Analysis:

The retention times of the perceived odors are correlated with the peaks in the FID or MS

chromatogram.

The MS data is used to identify the chemical structure of the compounds responsible for

the detected odors.

Techniques like Aroma Extract Dilution Analysis (AEDA) can be used to determine the

relative odor potency of the compounds by serially diluting the sample and identifying the

dilution at which each odor is no longer detectable.
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Protocol 3: Stability Testing of (-)-Isopulegone in a
Product Base
Objective: To evaluate the stability of (-)-Isopulegone in a finished product under various

environmental conditions.

Materials:

Finished product containing a known concentration of (-)-Isopulegone (e.g., a beverage or a

lotion).

Control sample of the product base without (-)-Isopulegone.

Environmental chambers (for controlled temperature and humidity).

UV light chamber for photostability testing.

Analytical instrumentation for quantifying (-)-Isopulegone (e.g., GC-MS).

pH meter.

Procedure:

Sample Preparation and Initial Analysis:

Prepare multiple samples of the finished product and the control.

Perform an initial analysis (Time 0) to determine the starting concentration of (-)-
Isopulegone and to record the initial sensory properties (odor, color, etc.) and pH.

Storage Conditions:

Store the samples under a variety of conditions, for example:

Accelerated Stability (Temperature): 40°C / 75% Relative Humidity (RH)

Room Temperature: 25°C / 60% RH
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Refrigerated: 4°C

Photostability: Exposure to a controlled UV light source.

Time Points for Analysis:

Analyze the samples at predetermined time intervals (e.g., 1, 2, 4, 8, and 12 weeks).

Analysis at Each Time Point:

Chemical Analysis: Quantify the concentration of (-)-Isopulegone using a validated

analytical method like GC-MS.

Sensory Evaluation: Conduct sensory tests (e.g., triangle test or descriptive analysis) to

determine if there are any perceptible changes in the fragrance or flavor profile.

Physical Evaluation: Observe and record any changes in appearance, color, or pH.

Data Evaluation:

Plot the concentration of (-)-Isopulegone over time for each storage condition.

Analyze the sensory data for any significant changes in the product's organoleptic

properties.

Evaluate the physical changes to determine the overall stability of the product.

Visualization of Key Processes
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Caption: Workflow for a Triangle Test Sensory Evaluation.
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Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b3379921?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stimulus

Receptor Activation

Cellular and Sensory Response

(-)-Isopulegone
(Cooling Agent)

TRPM8 Channel
(in Sensory Neuron Membrane)

Cold Temperature

Conformational Change

Channel Opening

Influx of Ca²⁺ and Na⁺ ions

Membrane Depolarization

Action Potential Generation

Signal Transmission
to Brain

Perception of
Cooling Sensation

Click to download full resolution via product page

Caption: Simplified TRPM8 Signaling Pathway for Cooling Sensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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